Cas no 2172111-70-3 (5-chloro-1-(4-chloro-3-methylphenyl)pentan-2-one)

• Product Name: 5-chloro-1-(4-chloro-3-methylphenyl)pentan-2-one
• CAS No: 2172111-70-3
• MF: C₁₂H₁₄Cl₂O
• MW: 245.144961833954
• CID: 6428215
• PubChem ID: 165532367
• Update Time: 2025-10-05

5-chloro-1-(4-chloro-3-methylphenyl)pentan-2-one Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1-(4-chloro-3-methylphenyl)pentan-2-one
• EN300-1283379
• 2172111-70-3

• Inchi： 1S/C12H14Cl2O/c1-9-7-10(4-5-12(9)14)8-11(15)3-2-6-13/h4-5,7H,2-3,6,8H2,1H3
• InChI Key： ASUWJCCATOHTEI-UHFFFAOYSA-N
• SMILES： ClCCCC(CC1C=CC(=C(C)C=1)Cl)=O

Computed Properties

• Exact Mass: 244.0421705g/mol
• Monoisotopic Mass: 244.0421705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1Ų

Additional information on 5-chloro-1-(4-chloro-3-methylphenyl)pentan-2-one

Professional Introduction to 5-chloro-1-(4-chloro-3-methylphenyl)pentan-2-one (CAS No. 2172111-70-3)

5-chloro-1-(4-chloro-3-methylphenyl)pentan-2-one is a significant compound in the field of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers. This compound, identified by its CAS number 2172111-70-3, belongs to a class of molecules that are being extensively studied for their potential applications in drug development. The presence of multiple chlorine atoms and a phenyl ring with a methyl substituent makes this molecule particularly intriguing from a chemical and pharmacological perspective.

The molecular structure of 5-chloro-1-(4-chloro-3-methylphenyl)pentan-2-one consists of a pentanone backbone substituted with a chlorinated aromatic ring. This configuration suggests that the compound may possess properties such as electrophilicity and lipophilicity, which are crucial for its interaction with biological targets. The specific arrangement of chlorine atoms and the methyl group on the phenyl ring can influence the compound's reactivity, solubility, and metabolic stability, making it a valuable candidate for further investigation.

In recent years, there has been growing interest in the development of novel molecules that can modulate biological pathways associated with various diseases. The structural features of 5-chloro-1-(4-chloro-3-methylphenyl)pentan-2-one make it a promising candidate for such applications. Researchers have been exploring its potential in several areas, including anti-inflammatory, anticancer, and antimicrobial therapies. The compound's ability to interact with specific enzymes and receptors has been a focal point of many studies aimed at understanding its mechanism of action.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for drug design. The chloro-substituted phenyl ring and the ketone group provide multiple sites for chemical modification, allowing chemists to tailor the molecule's properties to achieve desired pharmacological effects. This flexibility has led to several innovative approaches in medicinal chemistry, where 5-chloro-1-(4-chloro-3-methylphenyl)pentan-2-one has been used as a starting point for synthesizing more complex derivatives.

The synthesis of 5-chloro-1-(4-chloro-3-methylphenyl)pentan-2-one involves several key steps that highlight the expertise required in organic chemistry. The process typically begins with the chlorination of an appropriate precursor, followed by functional group transformations to introduce the pentanone moiety. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluations. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both academic research and industrial applications.

Evaluation of the pharmacological properties of 5-chloro-1-(4-chloro-3-methylphenyl)pentan-2-one has revealed several interesting findings. In vitro studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory responses, suggesting potential therapeutic benefits in conditions such as arthritis and autoimmune disorders. Additionally, preliminary data indicate that this compound may exhibit cytotoxic effects against certain cancer cell lines, making it an attractive candidate for further oncology research.

The role of computational chemistry in studying 5-chloro-1-(4-chloro-3-methylphenyl)pentan-2-one cannot be overstated. Molecular modeling techniques have been employed to predict how this molecule interacts with biological targets at the atomic level. These simulations provide valuable insights into binding affinities, metabolic pathways, and potential side effects, thereby accelerating the drug discovery process. By integrating experimental data with computational predictions, researchers can make more informed decisions about optimizing the compound's pharmacological profile.

The future prospects for 5-chloro-1-(4-chloro-3-methylphenyl)pentan-2-one are promising, with ongoing studies aimed at elucidating its full potential. As our understanding of biological systems continues to evolve, new opportunities for therapeutic intervention will emerge. This compound stands at the forefront of these efforts, offering a versatile platform for developing novel treatments across multiple therapeutic areas. The collaboration between chemists, biologists, and pharmacologists will be essential in harnessing its full potential.